Ethyl 2-(5-chloro-2-methoxybenzenesulfonamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Ethyl 2-(5-chloro-2-methoxybenzenesulfonamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Brand Name:
Vulcanchem
CAS No.:
794548-36-0
VCID:
VC0486727
InChI:
InChI=1S/C18H20ClNO5S2/c1-3-25-18(21)16-12-6-4-5-7-14(12)26-17(16)20-27(22,23)15-10-11(19)8-9-13(15)24-2/h8-10,20H,3-7H2,1-2H3
SMILES:
CCOC(=O)C1=C(SC2=C1CCCC2)NS(=O)(=O)C3=C(C=CC(=C3)Cl)OC
Molecular Formula:
C18H20ClNO5S2
Molecular Weight:
429.9g/mol
Ethyl 2-(5-chloro-2-methoxybenzenesulfonamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
CAS No.: 794548-36-0
Main Products
VCID: VC0486727
Molecular Formula: C18H20ClNO5S2
Molecular Weight: 429.9g/mol
| CAS No. | 794548-36-0 |
|---|---|
| Product Name | Ethyl 2-(5-chloro-2-methoxybenzenesulfonamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
| Molecular Formula | C18H20ClNO5S2 |
| Molecular Weight | 429.9g/mol |
| IUPAC Name | ethyl 2-[(5-chloro-2-methoxyphenyl)sulfonylamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
| Standard InChI | InChI=1S/C18H20ClNO5S2/c1-3-25-18(21)16-12-6-4-5-7-14(12)26-17(16)20-27(22,23)15-10-11(19)8-9-13(15)24-2/h8-10,20H,3-7H2,1-2H3 |
| Standard InChIKey | YYPYIDIHMPXMAV-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=C(SC2=C1CCCC2)NS(=O)(=O)C3=C(C=CC(=C3)Cl)OC |
| Canonical SMILES | CCOC(=O)C1=C(SC2=C1CCCC2)NS(=O)(=O)C3=C(C=CC(=C3)Cl)OC |
| PubChem Compound | 9510744 |
| Last Modified | Nov 11 2021 |
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